Cas no 955757-13-8 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide)

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide is a synthetic organic compound featuring a tetrahydroisoquinoline core linked to a 5-bromofuran-2-carboxamide moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug discovery. The acetyl group enhances stability, while the bromofuran moiety offers reactivity for further functionalization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in targeting neurological or oncological pathways. The compound's purity and synthetic reproducibility are critical for research applications, ensuring reliable performance in biochemical assays. Its unique hybrid structure may also facilitate exploration of novel pharmacological targets.
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide structure
955757-13-8 structure
Product Name:N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
CAS No:955757-13-8
MF:C16H15BrN2O3
MW:363.205903291702
CID:6303049
PubChem ID:16942857
Update Time:2025-06-30

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
    • 955757-13-8
    • F2416-0071
    • N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-5-bromofuran-2-carboxamide
    • AKOS024646961
    • Inchi: 1S/C16H15BrN2O3/c1-10(20)19-7-6-11-2-3-13(8-12(11)9-19)18-16(21)14-4-5-15(17)22-14/h2-5,8H,6-7,9H2,1H3,(H,18,21)
    • InChI Key: ZACKHIYFNDELBX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(NC2C=CC3=C(C=2)CN(C(C)=O)CC3)=O)O1

Computed Properties

  • Exact Mass: 362.02660g/mol
  • Monoisotopic Mass: 362.02660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 62.6Ų

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2416-0071-2μmol
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
955757-13-8 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2416-0071-5μmol
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
955757-13-8 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2416-0071-10μmol
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
955757-13-8 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2416-0071-20μmol
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
955757-13-8 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2416-0071-1mg
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
955757-13-8 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2416-0071-2mg
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
955757-13-8 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2416-0071-3mg
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
955757-13-8 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2416-0071-4mg
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
955757-13-8 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2416-0071-5mg
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
955757-13-8 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2416-0071-10mg
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
955757-13-8 90%+
10mg
$79.0 2023-05-16

Additional information on N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide

Comprehensive Overview of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide (CAS No. 955757-13-8)

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide, with the CAS number 955757-13-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a tetrahydroisoquinoline scaffold with a bromofuran moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its structural complexity, which may offer unique interactions with biological targets.

The compound's molecular structure features a 2-acetyl group attached to a tetrahydroisoquinoline core, further linked to a 5-bromofuran-2-carboxamide unit. This arrangement suggests potential applications in drug discovery, especially in targeting enzymes or receptors associated with neurological and inflammatory pathways. The presence of the bromine atom enhances its reactivity, which could be leveraged in medicinal chemistry for selective modifications.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide due to their versatility in drug design. Searches for "tetrahydroisoquinoline derivatives" and "bromofuran applications" have surged, reflecting the demand for novel therapeutic agents. This compound aligns with trends in small molecule drug development, where researchers seek to optimize pharmacokinetic properties and reduce off-target effects.

One of the key advantages of this compound lies in its potential as a kinase inhibitor. Kinases are critical in cellular signaling, and their dysregulation is implicated in various diseases. The tetrahydroisoquinoline scaffold is known to interact with kinase domains, while the bromofuran group may contribute to binding affinity. Such properties make CAS 955757-13-8 a candidate for further investigation in oncology and autoimmune disorders.

From a synthetic chemistry perspective, the preparation of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide involves multi-step organic reactions, including amidation and cyclization processes. Researchers often explore green chemistry approaches to improve yield and reduce environmental impact, a topic frequently searched in academic databases. The compound's purity and stability are also critical factors, as they influence its suitability for biological assays.

Beyond its pharmaceutical potential, this compound has sparked interest in material science. The bromofuran moiety, for instance, could be utilized in the synthesis of organic electronic materials, where halogenated compounds play a role in charge transport. Such interdisciplinary applications highlight the versatility of CAS 955757-13-8 and its relevance to cutting-edge research.

In summary, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide represents a promising compound with broad applicability in drug discovery and beyond. Its unique structure and functional groups position it as a valuable tool for scientists exploring new therapeutic and technological frontiers. As research progresses, this molecule may unlock novel insights into molecular interactions and chemical synthesis, addressing some of the most pressing challenges in modern science.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD